Cas no 1332530-40-1 (1-(2-pyrazinyl)-4-piperidinamine dihydrochloride)

• Product Name: 1-(2-pyrazinyl)-4-piperidinamine dihydrochloride
• CAS No: 1332530-40-1
• MF: C₉H₁₅ClN₄
• MW: 214.695200204849
• MDL: MFCD18071278
• CID: 4588724
• Update Time: 2025-08-04

1-(2-pyrazinyl)-4-piperidinamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-pyrazinyl)-4-piperidinamine dihydrochloride

• MDL： MFCD18071278
• Inchi： 1S/C9H14N4.ClH/c10-8-1-5-13(6-2-8)9-7-11-3-4-12-9;/h3-4,7-8H,1-2,5-6,10H2;1H
• InChI Key： GMHLXWZROWPQJA-UHFFFAOYSA-N
• SMILES： NC1CCN(C2=NC=CN=C2)CC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(2-pyrazinyl)-4-piperidinamine dihydrochloride

Introduction to 1-(2-pyrazinyl)-4-piperidinamine dihydrochloride (CAS No. 1332530-40-1) in Modern Chemical and Pharmaceutical Research

1-(2-pyrazinyl)-4-piperidinamine dihydrochloride, identified by its CAS number 1332530-40-1, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound’s molecular framework, featuring a pyrazine ring linked to a piperidine moiety, makes it a versatile scaffold for designing molecules with therapeutic relevance.

The pyrazinyl and piperidinamine components of the molecule contribute to its pharmacological profile, enabling interactions with biological targets that may lead to novel treatments for various diseases. Recent studies have highlighted the compound’s role in exploring new pharmacophores for medicinal chemistry, particularly in the context of modulating enzyme activity and receptor binding. Its dihydrochloride salt form enhances solubility and stability, making it more suitable for in vitro and in vivo experimental applications.

In the context of contemporary research, 1-(2-pyrazinyl)-4-piperidinamine dihydrochloride has been investigated for its potential as an intermediate in synthesizing more complex pharmacologically active agents. The pyrazine ring, known for its ability to participate in hydrogen bonding and π-stacking interactions, provides a stable core for further functionalization. This characteristic has been exploited in designing molecules targeting neurological disorders, where precise molecular interactions are crucial.

Moreover, the piperidinamine moiety is a common feature in many bioactive compounds, particularly those targeting G-protein coupled receptors (GPCRs) and kinases. The structural flexibility of piperidine derivatives allows for fine-tuning of binding affinities and selectivity, which are critical factors in drug design. The dihydrochloride form of this compound ensures better handling and formulation, facilitating its use in high-throughput screening assays and lead optimization processes.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1-(2-pyrazinyl)-4-piperidinamine dihydrochloride with various biological targets. Molecular docking studies have suggested that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. These findings align with ongoing efforts to develop small-molecule inhibitors that can modulate such pathways effectively.

The compound’s potential as an anti-inflammatory agent has also been explored. In preclinical studies, derivatives of pyrazine-based compounds have shown promise in reducing cytokine production and inhibiting inflammatory cascades. The amine functionalities in 1-(2-pyrazinyl)-4-piperidinamine dihydrochloride provide multiple sites for interaction with inflammatory mediators, making it a promising candidate for further investigation.

Another area of interest is the compound’s role in anticancer research. The ability of pyrazine derivatives to disrupt microtubule formation and inhibit tyrosine kinases has been documented. By leveraging these properties, researchers aim to develop novel chemotherapeutic agents that can overcome drug resistance associated with existing treatments. The structural features of 1-(2-pyrazinyl)-4-piperidinamine dihydrochloride make it a valuable building block for such endeavors.

The synthesis of 1-(2-pyrazinyl)-4-piperidinamine dihydrochloride involves multi-step organic reactions that highlight the compound’s synthetic accessibility. Advances in synthetic methodologies have enabled the efficient preparation of this intermediate, allowing for larger-scale production needed for industrial applications. The use of chiral auxiliaries or catalysts can further enhance the enantioselectivity of derivatives derived from this compound.

In conclusion, 1-(2-pyrazinyl)-4-piperidinamine dihydrochloride (CAS No. 1332530-40-1) represents a compelling example of how structural diversity can be leveraged to discover new therapeutic entities. Its unique combination of pharmacophoric elements positions it as a key intermediate in the development of drugs targeting neurological disorders, inflammation, and cancer. As research continues to uncover new applications for this compound, its significance in pharmaceutical chemistry is likely to grow further.